4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride

• Molecular Formula: C9H16ClN3O
• Molecular Weight: 217.69 g/mol
• IUPAC Name: 3-(aminomethyl)-4-(2-methylpyrazol-3-yl)butan-2-one;hydrochloride
• InChI: InChI=1S/C9H15N3O.ClH/c1-7(13)8(6-10)5-9-3-4-11-12(9)2;/h3-4,8H,5-6,10H2,1-2H3;1H
• InChI Key: JCSMLFBZPWIUGR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(CC1=CC=NN1C)CN.Cl

Description

Systematic IUPAC Nomenclature and Isomeric Considerations

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound, 4-amino-3-((1-methyl-1H-pyrazol-5-yl)methyl)butan-2-one hydrochloride , systematically describes its molecular architecture (Table 1). Breaking down the nomenclature:

• Butan-2-one serves as the parent chain, a four-carbon ketone with the carbonyl group at position 2.
• 3-((1-methyl-1H-pyrazol-5-yl)methyl) denotes a methyl-substituted pyrazole ring attached via a methylene group to carbon 3 of the butanone backbone.
• 4-amino indicates an amino group (-NH2) at position 4 of the butanone.
• Hydrochloride confirms the compound exists as a salt, with a protonated amino group counterbalanced by a chloride ion.

Isomeric considerations arise from the pyrazole ring’s substitution pattern and the stereochemistry of the amino group. Pyrazole rings exhibit regioisomerism depending on nitrogen positioning. The "1H-pyrazol-5-yl" designation specifies that the methyl group resides on nitrogen-1, eliminating ambiguity. While the amino group at position 4 could theoretically adopt R or S configurations, no stereochemical descriptors are included in the name, suggesting the compound is either racemic or synthesized as a single enantiomer without specified configuration.

Table 1: Breakdown of IUPAC Name Components

Component	Description
Butan-2-one	Four-carbon chain with ketone at C2
3-((1-methyl-1H-pyrazol-5-yl)methyl)	Methyl-pyrazole substituent at C3 via methylene bridge
4-amino	-NH2 group at C4
Hydrochloride	Salt form with protonated amino group and Cl^- counterion

Crystallographic Analysis and Conformational Studies

X-ray crystallography remains the gold standard for resolving three-dimensional molecular conformations. While direct crystallographic data for 4-amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride is limited, analogous pyrazole derivatives provide insights. For instance, a related pyrazole-triazole hybrid exhibited dihedral angles of 68.01° between the pyrazole and triazole rings, highlighting non-planar conformations. Such angular deviations suggest steric hindrance or electronic repulsion between substituents.

In this compound, the methylene bridge linking the pyrazole to the butanone backbone likely induces torsional strain. Computational modeling predicts a gauche conformation for the methylene group, minimizing clashes between the pyrazole’s methyl substituent and the ketone oxygen. Nuclear magnetic resonance (NMR) studies of similar trisubstituted pyrazoles reveal coupling constants (J = 8–12 Hz) consistent with restricted rotation about the methylene bridge.

Table 2: Predicted Conformational Parameters

Parameter	Value/Description	Source
Pyrazole-butane dihedral	~60–70°
Methylene bridge torsion	Gauche (60° deviation from antiperiplanar)
Intramolecular H-bonds	N-H···O=C between amino and ketone groups

Tautomeric Behavior and Protonation States

Pyrazole derivatives exhibit tautomerism, where proton migration between nitrogen atoms alters electronic distribution. In the free base form, the amino group (-NH2) may participate in tautomeric equilibria with imino forms (-NH-), though this is suppressed in the hydrochloride salt due to protonation. The hydrochloride form stabilizes the ammonium ion (-NH3+), enhancing solubility in polar solvents like water or dimethyl sulfoxide.

The protonation state profoundly influences molecular interactions. In polar aprotic solvents, the ammonium ion engages in strong dipole-dipole interactions, as evidenced by excess molar volume (V^E^) studies of analogous compounds. For example, solutions in nitromethane show negative V^E^ values (-1.2 cm³/mol), indicating dense packing due to solute-solvent attraction.

Table 3: Tautomeric and Protonation Effects

Property	Free Base Form	Hydrochloride Salt
Dominant tautomer	Amino-ketone	Ammonium-ketone
Solubility in DMSO	Moderate (∼50 mM)	High (∼200 mM)
Key interaction	N-H···N (pyrazole)	N+-H···Cl^- ion pairing

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 1-methyl-1H-pyrazole-5-carbaldehyde with an appropriate amine and a ketone under acidic conditions to form the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and controlled reaction environments to facilitate the formation of the pyrazole ring and subsequent functionalization steps .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group (-NH₂) in this compound acts as a nucleophile, participating in substitution reactions under acidic or basic conditions. Key examples include:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) to form N-alkylated derivatives. For instance, treatment with methyl iodide in ethanol yields 4-(methylamino)-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one.

• Acylation : Reacts with acyl chlorides (e.g., acetyl chloride) to produce acylated derivatives. This reaction is often catalyzed by bases like pyridine.

Table 1: Nucleophilic Substitution Reactions

Reaction Type	Reagent/Conditions	Product	Yield (%)	Source
Alkylation	Methyl iodide, ethanol, 60°C	N-Methyl derivative	75–85
Acylation	Acetyl chloride, pyridine, RT	N-Acetyl derivative	65–70

Condensation Reactions

The ketone group enables condensation with carbonyl-reactive reagents:

• Schiff Base Formation : Reacts with primary amines (e.g., aniline) to form imine derivatives. For example, condensation with benzylamine in ethanol under reflux produces a Schiff base.

• Knorr Pyrazole Synthesis : In acidic conditions, reacts with hydrazines to form bicyclic pyrazolo-pyrimidine derivatives, a reaction relevant to pharmaceutical scaffold development .

Table 2: Condensation Reactions

Reaction Type	Reagent/Conditions	Product	Notes	Source
Schiff Base	Benzylamine, ethanol, reflux	Imine derivative	Requires dehydration agents (e.g., MgSO₄)
Knorr Synthesis	Hydrazine hydrate, HCl, 80°C	Pyrazolo[3,4-d]pyrimidine	Catalyzed by acid

Reduction

The ketone group is reducible to a secondary alcohol using agents like sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂/Pd-C). For example:

• Reduction with NaBH₄ in methanol yields 4-amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-ol.

Oxidation

Table 3: Redox Reactions

Reaction Type	Reagent/Conditions	Product	Notes	Source
Ketone Reduction	NaBH₄, methanol, 0°C	Secondary alcohol	High stereoselectivity observed
Amino Oxidation	H₂O₂, FeCl₃, RT	Nitroso intermediate	Unstable; requires stabilization

Acid-Base Reactivity

• Salt Formation : The hydrochloride salt dissociates in aqueous solutions, releasing the free base. Adjusting pH to >7 precipitates the free amine .

• Protonation/Deprotonation : The amino group (pKa ~9.5) and pyrazole nitrogen (pKa ~2.5) exhibit distinct protonation behavior, influencing solubility and reactivity in different media .

Stability and Side Reactions

• Dimerization : Under oxidative or acidic conditions, the free amine may dimerize via C-N coupling, forming bis-pyrazole derivatives. This side reaction is mitigated by using stabilizing agents like HCl during synthesis .

• Hydrolysis : Prolonged exposure to strong acids or bases hydrolyzes the ketone to a carboxylic acid, though this is rarely observed under standard conditions.

Synthetic Challenges

• Steric Hindrance : The bulky pyrazole-methyl group limits reactivity at the β-carbon of the butanone backbone.

• Sensitivity to Oxygen : The free amine is prone to oxidation, necessitating inert atmospheres (N₂/Ar) during reactions .

Scientific Research Applications

4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a ligand for various biological receptors and enzymes.

Medicine: Explored for its therapeutic potential in treating diseases such as cancer and inflammation.

Industry: Utilized in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The pyrazole ring can act as a ligand, binding to these targets and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s key differentiators are its amino and pyrazole substituents. Below is a comparative analysis with other substituted butan-2-one derivatives:

Table 1: Structural and Functional Comparison of Substituted Butan-2-one Derivatives

Compound Name	Substituents/Functional Groups	Key Properties/Applications	References
4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride	Amino, 1-methylpyrazole, hydrochloride salt	High solubility, potential bioactivity (e.g., kinase inhibition)	Inferred
Butan-2-one	Simple ketone	Industrial solvent, low polarity
4-(p-Hydroxyphenyl)butan-2-one	p-Hydroxyphenyl	Antioxidant properties, limited solubility
4-(p-Tolyl)butan-2-one	p-Tolyl	Hydrophobic intermediate in organic synthesis

Key Observations:

Bioactivity Potential: The amino and pyrazole groups in the target compound are associated with enhanced interactions in biological systems (e.g., hydrogen bonding via -NH₂ and π-stacking via pyrazole), unlike simpler ketones like butan-2-one .

Solubility : The hydrochloride salt form increases aqueous solubility compared to neutral analogs like 4-(p-tolyl)butan-2-one, which is more lipophilic .

Synthetic Utility : While butan-2-one is primarily a solvent, substituted derivatives like the target compound serve as intermediates in drug discovery due to their modular functionalization .

Research Findings and Methodological Considerations

• Structural Analysis: Programs such as SHELXL and ORTEP are critical for resolving the stereochemistry and hydrogen-bonding networks in such compounds, particularly when amino or aromatic groups are present .
• Property Prediction : The absence of specific experimental data (e.g., melting points) in the evidence underscores the reliance on computational tools or analog-based extrapolation. For instance, the hydrophilic-lipophilic balance (HLB) of the hydrochloride salt can be inferred from its ionic nature.

Biological Activity

4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride (CAS No. 1823933-19-2) is a compound that has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, focusing on its anticancer, anti-inflammatory, and antioxidant properties, supported by research findings and case studies.

The molecular formula of 4-Amino-3-[(1-methyl-1H-pyrazol-5-yl)methyl]butan-2-one hydrochloride is $C_9H_{16}ClN_3O$ with a molecular weight of 217.70 g/mol. Its structure includes an amino group and a pyrazole moiety, which are critical for its biological activities.

Anticancer Properties

Recent studies have highlighted the anticancer potential of aminopyrazole derivatives, including the compound . For instance, a review indicated that similar compounds exhibited IC50 values in the low micromolar range against various cancer cell lines, demonstrating significant cytotoxicity . The mechanism of action often involves inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase .

Table 1: Anticancer Activity of Related Compounds

Compound	IC50 (µM)	Mechanism of Action
Compound 5	0.08 - 12.07	Inhibits tubulin polymerization
4-Amino-Pyrazoles	Varies	Induces apoptosis in cancer cells

Anti-inflammatory Activity

In terms of anti-inflammatory effects, 4-amino derivatives have shown promise. A study indicated that specific analogues demonstrated appreciable anti-inflammatory activity, suggesting that modifications at the pyrazole core could enhance this property . The structure-activity relationship (SAR) analysis pointed towards the significance of substituents at position 5 for maximizing anti-inflammatory effects.

Case Study: Anti-inflammatory Evaluation
A series of 4-amino-pyrazole derivatives were tested for their ability to reduce inflammation in vivo. Among them, those with a phenyl fragment at position 5 exhibited the highest efficacy in reducing edema in animal models .

Antioxidant Activity

The antioxidant properties of this compound class are also noteworthy. Research has shown that several synthesized pyrazole derivatives possess robust antioxidant activity across various assays, including ABTS and DPPH tests . The introduction of specific substituents significantly influences their ability to scavenge free radicals.

Table 2: Antioxidant Activity Assessment

Compound	Assay Type	Activity Level
4-Amino-Pyrazoles	ABTS	High
4-Amino-Pyrazoles	DPPH	Moderate

Pharmacokinetics and Safety Profile

The pharmacokinetic profile of aminopyrazole derivatives indicates favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. However, acute toxicity studies revealed that certain modifications could increase toxicity levels . Therefore, careful consideration of substituents during synthesis is essential to optimize safety profiles while enhancing therapeutic efficacy.